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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the Sonogashira cross-coupling reaction using a

reusable nickel-palladium bimetallic catalyst supported on multi-walled carbon nanotubes (Ni-

Pd/MWCNTs). The described method offers a cost-effective and efficient alternative for the

synthesis of functionalized alkynes, which are crucial intermediates in pharmaceutical and

materials science applications. The protocol is based on a ligand and copper-free system,

enhancing its applicability and environmental friendliness.

Overview and Key Advantages
The Sonogashira coupling is a fundamental carbon-carbon bond-forming reaction between a

terminal alkyne and an aryl or vinyl halide. Traditional methods often rely on homogeneous

palladium catalysts, which suffer from challenges in catalyst recovery and product

contamination with residual metal. The use of heterogeneous Ni-Pd bimetallic nanoparticles

supported on MWCNTs addresses these issues by:

Enhanced Reusability: The catalyst can be easily recovered by centrifugation and reused for

multiple reaction cycles with minimal loss of activity.[1][2]

Reduced Noble Metal Content: The partial replacement of expensive palladium with more

abundant nickel significantly lowers the catalyst cost without compromising high catalytic
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activity.[1][2]

High Efficiency: The catalyst demonstrates high conversion rates for a variety of

functionalized aryl halides and terminal alkynes.[1][2]

Copper and Ligand-Free Conditions: The protocol avoids the use of copper co-catalysts and

phosphine ligands, simplifying the reaction setup and purification process.[1][2]

Catalyst Composition and Performance
The composition of the Ni-Pd/MWCNTs catalyst plays a crucial role in its catalytic efficiency.

The following table summarizes the performance of different catalyst formulations in the

Sonogashira coupling of 4-iodobenzaldehyde and 4-t-butylphenyl acetylene.

Catalyst ID
Ni Content
(wt%)

Pd Content
(wt%)

Average
Particle Size
(nm)

Product
Conversion
(%)

Catalyst 1 8.2 0 25.7 ± 4.4 15

Catalyst 2 8.5 7.8 5-10 100

Catalyst 3 7.9 0.81 5-10 95

Catalyst 4 0 0.86 Not Specified 70

Reaction Conditions: 4-iodobenzaldehyde, 4-t-butylphenyl acetylene, potassium carbonate

(base), water:ethanol solvent mixture, 120 °C, 20 minutes in a Monowave 50 heating reactor.[1]

[3]

Experimental Protocols
Preparation of Ni-Pd/MWCNTs Catalyst (Catalyst 3)
This protocol describes the preparation of Ni-Pd/MWCNTs with a target loading of ~8% Ni and

~1% Pd.

Materials:
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Nickel(II) acetate tetrahydrate

Palladium(II) acetate

Multi-walled carbon nanotubes (MWCNTs)

Zirconium ceramic vial (20 mL)

Ball mill

Procedure:

Weigh 42.39 mg of nickel acetate tetrahydrate (corresponding to 10% Ni content) and the

appropriate amount of palladium acetate to achieve the desired Ni:Pd ratio.

Add 90 mg of multi-walled carbon nanotubes to the vial containing the metal salts.

Place the vial in a ball mill and mix at a sufficient speed to provide mechanical energy for the

formation of nanoparticles.

After milling, the Ni-Pd/MWCNTs catalyst is ready for use.

Characterization: The prepared catalyst should be characterized to determine the actual metal

content and nanoparticle morphology. Inductively Coupled Plasma Mass Spectrometry (ICP-

MS) can be used to quantify the Ni and Pd loading. Transmission Electron Microscopy (TEM) is

employed to visualize the size and dispersion of the bimetallic nanoparticles on the MWCNT

support.[1]

General Procedure for Sonogashira Coupling
This protocol outlines the general conditions for the Sonogashira coupling of an aryl halide with

a terminal alkyne using the Ni-Pd/MWCNTs catalyst.

Materials:

Aryl halide (e.g., 4-iodobenzaldehyde)

Terminal alkyne (e.g., 4-t-butylphenyl acetylene)
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Potassium carbonate (K₂CO₃)

Ni-Pd/MWCNTs catalyst (Catalyst 3, 3 mol%)

Ethanol

Monowave 50 vial (10 mL)

Monowave 50 heating reactor

Procedure:

To a 10 mL Monowave 50 vial, add the aryl halide (e.g., 0.22 mmol), the terminal alkyne

(e.g., 0.26 mmol, 1.2 equivalents), and ethanol (4 mL).

Add potassium carbonate (91.1 mg, 0.66 mmol, 3 equivalents) and the Ni-Pd/MWCNTs

catalyst (6.60 μmol, 3 mol%).

Seal the vial and heat the reaction mixture to 120 °C for 20 minutes in the Monowave 50

heating reactor.

After the reaction is complete, cool the mixture to room temperature.

The product can be isolated and purified using standard techniques such as extraction and

column chromatography.

Catalyst Recycling Protocol
The heterogeneous nature of the Ni-Pd/MWCNTs catalyst allows for its straightforward

recovery and reuse.

Procedure:

Following the completion of the Sonogashira reaction, dilute the reaction mixture with

ethanol (4 mL) and dichloromethane (4 mL).

Transfer the entire mixture to a centrifuge tube.

Centrifuge the mixture for 5 minutes at 5000 RPM.
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Carefully decant the supernatant containing the product.

The remaining solid catalyst can be washed with a suitable solvent (e.g., ethanol) and dried.

The recovered catalyst can then be used in subsequent reaction runs under the same

conditions.

Catalyst Reusability
The reusability of the Ni-Pd/MWCNTs catalyst (Catalyst 3) was evaluated for the coupling of 4-

iodobenzaldehyde with 4-tert-butylphenyl acetylene. The results are summarized in the table

below.

Run Conversion (%)

1 100

2 100

3 96

4 90

5 90

6 85

The catalyst maintained high activity for up to six cycles, demonstrating its robustness and

potential for industrial applications.[1]

Visual Representations
Experimental Workflow
The following diagram illustrates the overall workflow for the Sonogashira coupling reaction

using the reusable Ni-Pd/MWCNTs catalyst.
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Caption: Experimental workflow for Sonogashira coupling with catalyst recycling.

Proposed Catalytic Cycle
The plausible mechanism for the Ni-Pd/MWCNT-catalyzed Sonogashira cross-coupling

reaction is depicted below.
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Caption: Proposed catalytic cycle for the Sonogashira cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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